Cas no 101-15-5 (2,5-Cyclohexadien-1-one,4-[(4-amino-3-methylphenyl)imino]-)

• Product Name: 2,5-Cyclohexadien-1-one,4-[(4-amino-3-methylphenyl)imino]-
• CAS No: 101-15-5
• Molecular Formula: C₁₃H₁₂N₂O
• Molecular Weight: 212.24718
• CID: 169980
• PubChem ID: 66860

2,5-Cyclohexadien-1-one,4-[(4-amino-3-methylphenyl)imino]- Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one,4-[(4-amino-3-methylphenyl)imino]-
• 4-(4-amino-3-methylphenyl)iminocyclohexa-2,5-dien-1-one
• 4-[(4-amino-3-methylphenyl)imino]cyclohexa-2,5-dien-1-one
• 2,5-Cyclohexadien-1-one, 4-((4-amino-3-methylphenyl)imino)-
• 4-((4-Amino-3-methylphenyl)imino)cyclohexa-2,5-dien-1-one
• 4-(4-Amino-3-methylphenylimino)-2,5-cyclohexadien-1-one
• 4-[(4-Amino-3-methylphenyl)imino]-2,5-cyclohexadien-1-one
• Indo-o-toluidine
• DTXSID2059227
• NS00023032
• 2,5-Cyclohexadien-1-one, 4-[(4-amino-3-methylphenyl)imino]-
• 101-15-5
• EINECS 202-919-4
• Indotoluidine

• InChIKey： RWIMGHAFJNQGDH-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H12N2O/c1-9-8-11(4-7-13(9)14)15-10-2-5-12(16)6-3-10/h2-8H,14H2,1H3
• SMILES： O=C1C=C/C(=N\C2C=CC(N)=C(C)C=2)/C=C1

Computed Properties

• Exact Mass: 212.09506
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 212.094963
• Heavy Atom Count: 16
• Complexity: 350
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 55.4

Experimental Properties

• LogP: 2.92600
• PSA: 55.45
• Refractive Index: 1.605
• Boiling Point: 388.6°Cat760mmHg
• Flash Point: 188.8°C
• Density: 1.16